Cas no 66571-60-6 (5-Bromo-N,N-dimethylthiazol-2-amine)

• Product Name: 5-Bromo-N,N-dimethylthiazol-2-amine
• CAS No: 66571-60-6
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• CID: 1718266
• PubChem ID: 12448555
• Update Time: 2025-05-21

5-Bromo-N,N-dimethylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-n,n-dimethyl-1,3-thiazol-2-amine
• (5-bromo-thiazol-2-yl)-dimethyl-amine
• 5-Brom-2-(4-chlor-phenyl)-5-nitro-[1,3]dioxan
• 5-bromo-2-(4-chloro-phenyl)-5-nitro-[1,3]dioxane
• CTK1E9514
• 1,3-Dioxane, 5-bromo-2-(4-chlorophenyl)-5-nitro-
• 5-Brom-2-N,N-dimethylaminothiazol
• 5-Brom-2-(N,N-dimethylamino)-thiazol
• 5-bromo-N,N-dimethylthiazol-2-amine
• 2-DIMETHYLAMINO-5-BROMOTHIAZOLE
• dimethylthiazol-​
• 5-Bromo-2-(dimethylamino)thiazole
• 2-Thiazolamine, 5-bromo-N,N-dimethyl-
• SCHEMBL2628933
• AKOS015945565
• 66571-60-6
• NoName_3475
• FBKKLSJTAVXQBV-UHFFFAOYSA-N
• EN300-1896975
• AT14708
• AB54344
• MFCD09879077
• DTXSID60902899
• 5-Bromo-N,N-dimethyl-2-thiazolamine
• DA-03781
• SY312644
• A857126
• 5-Bromo-N,N-dimethylthiazol-2-amine

• Inchi： 1S/C5H7BrN2S/c1-8(2)5-7-3-4(6)9-5/h3H,1-2H3
• InChI Key： FBKKLSJTAVXQBV-UHFFFAOYSA-N
• SMILES： S1C(Br)=CN=C1N(C)C

Computed Properties

• Exact Mass: 205.95133g/mol
• Monoisotopic Mass: 205.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.4Ų

Additional information on 5-Bromo-N,N-dimethylthiazol-2-amine

5-Bromo-N,N-dimethylthiazol-2-amine (CAS No. 66571-60-6): A Comprehensive Overview

5-Bromo-N,N-dimethylthiazol-2-amine (commonly referred to as CAS No. 66571-60-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the thiazole family, which is a heterocyclic aromatic system with applications in drug discovery, agrochemicals, and materials science. The long-tail keyword for this compound, "5-bromo-N,N-dimethylthiazol-2-amine CAS No. 66571-60-6", highlights its unique structure and identification number, making it easier to reference in scientific literature and databases.

The molecular structure of 5-bromo-N,N-dimethylthiazol-2-amine consists of a thiazole ring substituted with a bromine atom at the 5-position and two methyl groups attached to the nitrogen atom at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological activity. Recent studies have explored the potential of this compound as a building block for synthesizing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most promising applications of CAS No. 66571-60-6 lies in its role as an intermediate in medicinal chemistry. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacokinetic profiles and improved bioavailability. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 5-bromo-N,N-dimethylthiazol-2-amine exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents.

In addition to its medicinal applications, CAS No. 66571-60-6 has also been investigated for its role in agrochemicals. The compound's ability to modulate plant growth hormones has led to its exploration as a potential herbicide or plant growth regulator. Field trials conducted in collaboration with agricultural research institutions have shown promising results, with the compound demonstrating selective activity against target weeds without adversely affecting crop plants.

The synthesis of 5-bromo-N,N-dimethylthiazol-2-amine involves a multi-step process that typically begins with the preparation of thioamide precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From a regulatory standpoint, CAS No. 66571-60-6 is classified as a non-hazardous chemical under most international regulations, provided it is handled according to established safety guidelines. Its stability under normal storage conditions and low toxicity profile make it suitable for use in various industrial processes without posing significant risks to human health or the environment.

In conclusion, 5-bromo-N,N-dimethylthiazol-2-amine (CAS No. 66571-60-) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical sciences is expected to grow further.